Cas no 38776-87-3 (9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-)

9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl- structure
38776-87-3 structure
Product Name:9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-
CAS No:38776-87-3
MF:C16H16ClN
MW:257.757943153381
CID:314403
PubChem ID:162327
Update Time:2025-04-19

9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-amine,N-(2-chloroethyl)-N-methyl-
    • N-(2-chloroethyl)-N-methyl-9H-fluoren-9-amine
    • DTXSID10192041
    • PD119110
    • 38776-87-3
    • SKF-550
    • (9-fluorenyl)-N-methyl-beta-chloroethylamine
    • CHEMBL2074900
    • 9H-Fluoren-9-amine, N-(2-chloroethyl)-N-methyl-
    • Skf 550
    • BDBM50420232
    • SK&F 550
    • Inchi: 1S/C16H16ClN/c1-18(11-10-17)16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3
    • InChI Key: NERVJFDGDIPHLJ-UHFFFAOYSA-N
    • SMILES: ClCCN(C)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 257.097
  • Monoisotopic Mass: 257.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 363°Cat760mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.631
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